4-({4-methyl-5-[1-(3-methylpyrazin-2-yl)piperidin-4-yl]-4H-1,2,4-triazol-3-yl}methyl)morpholine

• IUPAC Name: 4-[[4-methyl-5-[1-(3-methylpyrazin-2-yl)piperidin-4-yl]-1,2,4-triazol-3-yl]methyl]morpholine
• InChI: InChI=1S/C18H27N7O/c1-14-17(20-6-5-19-14)25-7-3-15(4-8-25)18-22-21-16(23(18)2)13-24-9-11-26-12-10-24/h5-6,15H,3-4,7-13H2,1-2H3
• InChI Key: FIOKFEQPURYWTO-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN=C1N2CCC(CC2)C3=NN=C(N3C)CN4CCOCC4
• Molecular Formula: C18H27N7O
• Molecular Weight: 357.5 g/mol

Description

Synthesis Analysis

The synthesis of molecules similar to the compound involves multi-step chemical reactions, where the morpholine and piperidine rings play crucial roles. For instance, the synthesis of 24-(Piperidin-1-yl, Morpholin-4-yl and 4-Methylpiperazin-1-yl)-5β-cholan-3α-ols demonstrates the use of morpholine and piperidine in complex synthesis processes (Nguyen et al., 1997). Additionally, the creation of triazolopyridines through nucleophilic substitution reactions highlights the versatility of these compounds in synthesizing heterocyclic structures (Abarca et al., 1988).

Molecular Structure Analysis

Crystallographic studies provide insights into the molecular structures of compounds containing morpholine and triazole groups. For example, the crystal structures of compounds synthesized from morpholine and piperidine derivatives elucidate the monoclinic space group and chair conformation of the rings, offering a deep understanding of their three-dimensional arrangement (Aydinli et al., 2010).

Chemical Reactions and Properties

The chemical reactivity of such molecules is highlighted through various reactions, including cycloaddition and nucleophilic substitution, showcasing their potential in creating diverse chemical structures (Boyd et al., 1976). These reactions underline the compound's capacity to undergo transformations leading to novel compounds with potentially unique properties.

Physical Properties Analysis

Understanding the physical properties of such molecules can be gleaned from studies focused on their crystallography and spectroscopy. These analyses reveal their solid-state configurations and interaction with light, providing a basis for deducing their behavior under various conditions (Aydinli et al., 2010).

Scientific Research Applications

Antihypertensive Agents Synthesis

Research has explored the synthesis of 1,2,4-triazolol[1,5-alpha]pyrimidines incorporating morpholine, piperidine, or piperazine moieties, demonstrating potential as antihypertensive agents. Compounds showing promising activity were identified, emphasizing the potential medical applications of such structures in treating hypertension (S. M. Bayomi et al., 1999).

Chemoselective Cross-Benzoin Reactions

Morpholinone- and piperidinone-derived triazolium salts have been shown to catalyze highly chemoselective cross-benzoin reactions between aliphatic and aromatic aldehydes. These findings could be beneficial for synthetic organic chemistry, providing a pathway to synthesize complex molecules efficiently (S. Langdon et al., 2014).

Antimicrobial Activity

Novel 1,2,4-triazole derivatives have been synthesized and evaluated for their antimicrobial activities. Some of these compounds showed good or moderate activities against test microorganisms, indicating the potential for developing new antimicrobial agents (H. Bektaş et al., 2010).

Metal Complex Investigations

Studies on piperidine-, morpholine-4-, N-methylpiperazine-4-, and thiornorpholine-4-carbodithioate complexes of various metals have been conducted, focusing on their preparation, characterization, and potential applications. These complexes' spectroscopic methods, magnetic susceptibilities, and stereochemistry provide insights into their structural properties and potential uses in various scientific fields (C. Preti et al., 1980).